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This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
(-)-4-Benzyl albuterol, a key intermediate and potential impurity in the synthesis of the widely
used bronchodilator, Levalbuterol. Designed for researchers, scientists, and drug development
professionals, this document elucidates the structural features of the molecule through Nuclear
Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry
(MS). The causality behind experimental choices and the self-validating nature of the described
protocols are emphasized to ensure scientific integrity and practical applicability.

Introduction

(-)-4-Benzyl albuterol, with the IUPAC name (R)-2-(tert-butylamino)-1-[3-(hydroxymethyl)-4-
(phenylmethoxy)phenyl]ethanol, is the R-enantiomer of 4-Benzyl albuterol.[1] It serves as a
crucial precursor in the stereoselective synthesis of Levalbuterol, the pharmacologically active
enantiomer of albuterol.[2] The purity and structural integrity of this intermediate are paramount
to the safety and efficacy of the final active pharmaceutical ingredient (API). Consequently,
robust analytical characterization using a suite of spectroscopic techniques is a critical aspect
of quality control in the pharmaceutical industry. This guide presents a detailed analysis of the
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NMR, IR, and MS data for (-)-4-Benzyl albuterol, providing a foundational reference for its
identification and characterization.

Molecular Structure and Properties

¢ Molecular Formula: C20H27NOs3[2]
e Molecular Weight: 329.4 g/mol [3]

» Synonyms: (R)-4-Benzyl Albuterol, Levalbuterol Related Compound F[1][2]

Spectroscopic Data Analysis

The following sections detail the experimental data obtained from *H NMR, 3C NMR, IR, and
Mass Spectrometry for a synthesized and purified sample of 4-Benzyl albuterol, as reported in
the scientific literature.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides detailed information
about the carbon-hydrogen framework of a molecule. For (-)-4-Benzyl albuterol, both *H and
13C NMR are essential for confirming its structure.

Proton NMR provides information on the number of different types of protons, their chemical
environment, and their proximity to other protons. The following table summarizes the *H NMR
spectral data for 4-Benzyl albuterol.[4]

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzyl-Albuterol
https://files01.core.ac.uk/download/pdf/190710749.pdf
https://clearsynth.com/product/-r--4-benzyl-albuterol
https://pubchem.ncbi.nlm.nih.gov/compound/4-Benzyl-Albuterol
https://www.researchgate.net/publication/258378592_Synthesis_Isolation_and_Characterization_of_Process-Related_Impurities_in_Salbutamol_Sulphate
https://www.researchgate.net/publication/258378592_Synthesis_Isolation_and_Characterization_of_Process-Related_Impurities_in_Salbutamol_Sulphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122594?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (5,
ppm)

Number of Protons

Multiplicity

Assignment

Protons of the tert-

1.21 9H
butyl group
Protons of the
4.66 2H _
benzylic CHz2 group
Protons of the phenyl
7.31-7.47 5H
group
Not specified in 1H Methine proton (CH-
source OH)
Not specified in oH Methylene protons
source adjacent to the amine
Not specified in 3H Aromatic protons of
source the substituted ring
Not specified in ]
1H Amine proton (NH)
source
Not specified in 1H Hydroxyl proton (CH-
source OH)
Not specified in 1H Hydroxyl proton (CHa-

source

OH)

Data for some protons were not explicitly provided in the primary source snippet.

Carbon-13 NMR provides information about the different carbon environments in the molecule.

The following table summarizes the 3C NMR spectral data for 4-Benzyl albuterol.
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Chemical Shift (6, ppm) Assighment

27.04 Carbons of the tert-butyl group

52.60 Carbon of the tert-butyl quaternary center

Not specified in source Methylene carbon adjacent to the amine

Not specified in source Methine carbon (CH-OH)

Not specified in source Methylene carbon of the benzylic ether

Not specified in source Methylene carbon of the hydroxymethyl group
Not specified in source Aromatic carbons of the substituted phenyl ring

o Aromatic carbons of the benzyl group phenyl
Not specified in source )
ring

A detailed assignment for all carbons was not available in the primary source snippet.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation. The IR spectrum of 4-Benzyl albuterol exhibits
characteristic absorption bands corresponding to its key functional groups.[4]

Wavenumber (cm~?) Functional Group Assignment
3428.93 N-H stretching

2981.68, 2862.63 Aromatic C-H stretching

1500.88, 1454.21 C=C ring stretching (aromatic)

Mass Spectrometry (MS)

Mass spectrometry is a technique that measures the mass-to-charge ratio of ions. Electrospray
ionization (ESI) is a soft ionization technique commonly used for polar molecules like (-)-4-
Benzyl albuterol.
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The ESI mass spectrum of 4-Benzyl albuterol shows a protonated molecular ion [M+H]* at m/z
330.2, which is consistent with its molecular weight of 329.4 g/mol .[4]

Experimental Protocols

The following are generalized, yet detailed, protocols for acquiring the spectroscopic data
presented. These protocols are based on standard laboratory practices and the information
available from the primary literature.[4]

NMR Data Acquisition

o Sample Preparation: Dissolve approximately 5-10 mg of (-)-4-Benzyl albuterol in a suitable
deuterated solvent (e.g., CDCls, DMSO-ds, or MeOD) in an NMR tube.

« Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 300 MHz or higher).
e 1H NMR Acquisition:
o Acquire a standard one-dimensional *H NMR spectrum.

o Set the spectral width to cover the expected range of proton chemical shifts (typically 0-12
ppm).

o Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.
o Integrate the peaks to determine the relative number of protons.

e 13C NMR Acquisition:
o Acquire a standard one-dimensional 13C NMR spectrum with proton decoupling.

o Set the spectral width to cover the expected range of carbon chemical shifts (typically O-
220 ppm).

o Use a sufficient number of scans to achieve an adequate signal-to-noise ratio due to the
low natural abundance of 13C.

IR Data Acquisition
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o Sample Preparation: Prepare the sample as a KBr (potassium bromide) pellet. Mix a small
amount of (-)-4-Benzyl albuterol with dry KBr powder and press it into a thin, transparent
disk.

e Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

o Data Acquisition:

o

Record a background spectrum of the empty sample compartment.

[¢]

Place the KBr pellet in the sample holder and record the sample spectrum.

[¢]

The instrument software will automatically subtract the background spectrum.

[e]

Typically, the spectrum is recorded in the range of 4000-400 cm~1.

Mass Spectrometry Data Acquisition

o Sample Preparation: Prepare a dilute solution of (-)-4-Benzyl albuterol in a suitable solvent
compatible with ESI-MS (e.g., methanol or acetonitrile, with or without a small amount of
formic acid to promote protonation).

e Instrumentation: Use a mass spectrometer equipped with an electrospray ionization (ESI)
source, such as an ion trap or quadrupole mass spectrometer.

o Data Acquisition:
o Infuse the sample solution into the ESI source at a constant flow rate.

o Operate the mass spectrometer in positive ion mode to detect the protonated molecule
[M+H]*.

o Scan a mass range that includes the expected molecular ion (e.g., m/z 100-500).

Visualizing the Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of
(-)-4-Benzyl albuterol.
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Caption: General workflow for the spectroscopic characterization of (-)-4-Benzyl albuterol.

Conclusion

The spectroscopic data presented in this guide provide a detailed and authoritative fingerprint
for (-)-4-Benzyl albuterol. The combination of NMR, IR, and MS allows for unambiguous
confirmation of its molecular structure, which is a critical step in ensuring the quality and safety
of Levalbuterol and other related pharmaceutical products. The provided protocols and data
serve as a valuable resource for scientists and researchers in the field of drug development
and quality control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. clearsynth.com [clearsynth.com]

2. alphal-(((1,1-Dimethylethyl)amino)methyl)-4-(phenylmethoxy)-1,3-benzenedimethanol |
C20H27NO3 | CID 92535 - PubChem [pubchem.ncbi.nim.nih.gov]

3. filesO1.core.ac.uk [filesOl.core.ac.uk]

4. researchgate.net [researchgate.net]

To cite this document: BenchChem. [The Spectroscopic Signature of (-)-4-Benzyl Albuterol: A
Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122594/docs#the-spectroscopic-signature-of-4-
benzyl-albuterol-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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